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Compound of Interest

Compound Name: EMD 495235

Cat. No.: B1639812

An independent validation and comparison of the biological activity of "EMD 495235" cannot be
provided at this time due to the absence of publicly available data identifying a specific
bioactive compound with this identifier. Extensive searches have not yielded any conclusive
information linking "EMD 495235" to a known small molecule or biologic with documented
pharmacological activity.

The identifier "EMD 495235" does not correspond to any publicly listed compounds in
pharmacological databases or in the product pipelines of EMD Serono (a subsidiary of Merck
KGaA, Darmstadt, Germany). Search results have pointed to a similarly named entry in a cryo-
electron microscopy database, "EMD-49235"[1], which represents a structural map and not a
therapeutic compound.

Furthermore, searches for a potential chemical entity, "N-[[5-(1,3-benzothiazol-2-yl)-2-
methoxyphenyl]carbamothioyl]-3-chloro-4-methylbenzamide,” which was found in chemical
databases, did not reveal any explicit connection to the "EMD 495235" identifier or any
published biological activity data.[2] While the benzothiazole chemical class to which this
compound belongs is known to have a range of biological activities, including antimicrobial and
anticancer properties, no specific validation studies for this particular molecule were found.[3]

To proceed with a comprehensive comparison guide as requested, a clear identification of the
compound "EMD 495235" is necessary. This would include:
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e The definitive chemical structure or biological sequence.
« |ts validated biological target(s) and mechanism of action.
o Published preclinical or clinical studies detailing its biological activity.

Without this foundational information, it is not possible to perform a comparative analysis
against alternative compounds, present quantitative data, detail experimental protocols, or
create the requested visualizations.

We recommend that researchers interested in "EMD 495235" consult any internal
documentation or contact the originating institution that may have assigned this identifier to a
specific research compound. Once a clear identification of the molecule and its biological
context is established, a thorough and objective comparison guide can be compiled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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